N-[3-(3-methoxyphenyl)propyl]-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-N-[3-(3-methoxyphenyl)propyl]benzamide
• InChI: InChI=1S/C18H22N2O4S/c1-24-17-7-3-5-14(13-17)6-4-12-19-18(21)15-8-10-16(11-9-15)20-25(2,22)23/h3,5,7-11,13,20H,4,6,12H2,1-2H3,(H,19,21)
• InChI Key: BSKBSCIFLKHSFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCCNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

N-[3-(3-methoxyphenyl)propyl]-4-[(methylsulfonyl)amino]benzamide is a useful research compound. Its molecular formula is C18H22N2O4S and its molecular weight is 362.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 362.13002836 g/mol and the complexity rating of the compound is 510. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

N-[3-(3-methoxyphenyl)propyl]-4-[(methylsulfonyl)amino]benzamide and its derivatives have been synthesized and examined across different pharmacological studies. For instance, indazole arylsulfonamides were synthesized and tested as human CCR4 antagonists, highlighting the importance of methoxy-containing groups and the potential for further development of potent compounds like analogue 6 (GSK2239633A) due to its high absorption and promising pharmacological profile (Procopiou et al., 2013). Similarly, benzamide derivatives have been identified as selective serotonin 4 receptor agonists, with potential applications as novel prokinetic agents effective on both the upper and lower gastrointestinal tract, demonstrating the compound's versatility in targeting gastrointestinal motility issues (Sonda et al., 2004).

Enzyme Inhibition

Benzamides carrying the benzamide moiety have been explored for their inhibitory potencies against human carbonic anhydrase I and II (hCA I and II) and acetylcholinesterase (AChE) enzymes. These compounds have shown significant inhibition at nanomolar levels, with specific derivatives emerging as lead compounds due to their promising bioactivity results, underscoring the chemical's relevance in designing inhibitors for these enzymes (Tuğrak et al., 2020).

Prokinetic Agent Development

The research on 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides, particularly those with polar substituent groups at the piperidine ring, has paved the way for the synthesis of compounds like Y-36912. These compounds have shown potential as selective 5-HT4 receptor agonists, indicating their utility as prokinetic agents with reduced side effects, which could significantly impact the treatment of gastrointestinal motility disorders (Sonda et al., 2004).